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Compound of Interest

Compound Name: Geranylamine

Cat. No.: B3427868 Get Quote

For laboratory professionals engaged in research and development, the safe handling and

disposal of chemical reagents are paramount. This guide provides essential, step-by-step

procedures for the proper disposal of geranylamine, ensuring laboratory safety and regulatory

compliance. Geranylamine is classified as a combustible and corrosive hazardous material,

requiring careful management to mitigate risks to personnel and the environment.[1]

Immediate Safety and Handling
Before beginning any disposal procedure, it is critical to handle geranylamine with appropriate

safety measures. Always consult your institution's specific safety protocols and the chemical's

Safety Data Sheet (SDS).

Personal Protective Equipment (PPE): Due to its corrosive nature, full personal protective

equipment is required. This includes chemical-resistant gloves, splash goggles, a faceshield,

and a lab coat.[1] In case of insufficient ventilation, a suitable respirator (such as a type

ABEK EN14387 filter) should be used.[1]

Handling and Storage: Store geranylamine in a tightly closed container in a dry, well-

ventilated area.[2] It should be kept away from incompatible substances such as strong

oxidizing agents and acids.[3]
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The following table summarizes key quantitative data for geranylamine, crucial for its safe

handling and disposal.

Property Value Source

CAS Number 6246-48-6

Molecular Formula C₁₀H₁₉N [4]

Molecular Weight 153.26 g/mol

Appearance Liquid

Density 0.829 g/mL at 25 °C [4][5]

Boiling Point 105 °C at 19 mmHg [4]

Flash Point 88 °C (190.4 °F) - closed cup [1]

Hazard Class Skin Corrosion 1B [1]

GHS Signal Word Danger [1]

Hazard Statement
H314: Causes severe skin

burns and eye damage
[1]

Storage Class Code
8A - Combustible corrosive

hazardous materials
[1]

Water Hazard Class
WGK 3 (highly hazardous to

water)
[1]

Step-by-Step Disposal Protocol
The disposal of geranylamine waste must be conducted through a licensed hazardous waste

management service. Direct disposal into standard waste streams or sanitary sewers is strictly

prohibited.

Step 1: Waste Identification and Segregation
All waste containing geranylamine—including the pure substance, solutions, and

contaminated materials (e.g., pipette tips, absorbent pads)—must be treated as hazardous
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waste.[6] It is crucial to segregate geranylamine waste from other chemical waste streams,

particularly acids and oxidizers, to prevent potentially violent reactions.[3]

Step 2: Containerization and Labeling
Select a Compatible Container: Use a dedicated, leak-proof waste container made of a

material compatible with corrosive amines. Ensure the container is in good condition and has

a tightly sealing lid.[3][7]

Proper Labeling: Clearly label the container with a "Hazardous Waste" sticker.[8][9] The label

must include:

The full chemical name: "Geranylamine"

The chemical formula: C₁₀H₁₉N

The appropriate hazard pictogram: GHS05 (Corrosion).[1]

An accumulation start date.

Step 3: Storage in a Satellite Accumulation Area (SAA)
Store the sealed and labeled waste container in a designated satellite accumulation area within

the laboratory.[2] This area must be under the control of laboratory personnel and should be

located away from heat sources or direct sunlight.[3] Ensure secondary containment is used for

all liquid hazardous waste.[8]

Step 4: Arrange for Professional Disposal
Contact your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor to arrange for pickup and final disposal.[2][3] Provide

them with all necessary information, including the SDS for geranylamine.[7] The most

common disposal method for amine waste is high-temperature incineration in a permitted

hazardous waste facility.[7]

Step 5: Spill Management
In the event of a spill, treat all cleanup materials as hazardous waste.[6]
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Evacuate and isolate the spill area.

Wearing appropriate PPE, contain and absorb the spill using spill containment materials like

absorbent pads.[3]

Collect all contaminated materials into a designated hazardous waste container, label it

appropriately, and manage it for disposal as described above.[6]

Step 6: Disposal of Empty Containers
An empty container that has held geranylamine must be managed as hazardous waste unless

properly decontaminated.[6]

Triple-Rinse Procedure: Rinse the empty container thoroughly three times with a suitable

solvent (e.g., isopropanol or ethanol) that can dissolve geranylamine.[2][6]

Collect Rinsate: The rinsate from all three rinses must be collected and disposed of as

hazardous chemical waste, following the steps outlined above.[2][6][8]

Container Disposal: Once triple-rinsed and air-dried, obliterate or deface the original

chemical label.[8] The clean container may then be disposed of as regular solid waste,

pending institutional policies.[2][6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

geranylamine waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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